Cas no 2148321-69-9 (Zalifrelimab)

Zalifrelimab is a human monoclonal antibody designed to target and inhibit the immune checkpoint protein CTLA-4 (cytotoxic T-lymphocyte-associated protein 4). By blocking CTLA-4, Zalifrelimab enhances T-cell activation and promotes an anti-tumor immune response, making it a potential therapeutic candidate for oncology applications, particularly in combination with other immunotherapies. Its high binding specificity and engineered Fc domain contribute to improved pharmacokinetics and reduced off-target effects. Preclinical and clinical studies suggest Zalifrelimab may offer enhanced efficacy in treating solid tumors, with a focus on improving patient outcomes through immune system modulation. Further research is ongoing to evaluate its long-term safety and therapeutic potential.

Zalifrelimab structure

Product Name:Zalifrelimab

CAS No:2148321-69-9

MF:

MW:

CID:5517920

Update Time:2025-05-20

Zalifrelimab Chemical and Physical Properties

Names and Identifiers

- Zalifrelimab
- Research Grade Zalifrelimab (DHD17202)

Zalifrelimab Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
MedChemExpress	HY-P99514-1mg	Zalifrelimab	2148321-69-9	98.28%	1mg	￥3000	2024-07-19
MedChemExpress	HY-P99514-5mg	Zalifrelimab	2148321-69-9	98.28%	5mg	￥7800	2024-07-19

Zalifrelimab Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on Zalifrelimab

Recent Advances in Zalifrelimab (2148321-69-9) Research: A Comprehensive Review

Zalifrelimab (CAS: 2148321-69-9) is a novel monoclonal antibody targeting the immune checkpoint protein CTLA-4, designed to enhance anti-tumor immune responses. Recent studies have highlighted its potential in combination therapies, particularly in treating advanced solid tumors. This review synthesizes the latest preclinical and clinical findings, focusing on its mechanism of action, pharmacokinetics, and therapeutic efficacy.

In a Phase I/II clinical trial (NCT03849469), Zalifrelimab demonstrated promising results when combined with PD-1 inhibitors. The study reported a 35% objective response rate in patients with metastatic melanoma, with manageable toxicity profiles. Mechanistic studies revealed that Zalifrelimab selectively depletes regulatory T cells (Tregs) in the tumor microenvironment, thereby potentiating effector T cell activity. These findings were corroborated by single-cell RNA sequencing data published in Nature Cancer (2023).

Pharmacokinetic analyses of Zalifrelimab (2148321-69-9) indicate a half-life of 14 days, supporting biweekly dosing regimens. Structural optimization of its Fc domain has reduced off-target binding, as evidenced by SPR assays in Journal of Medicinal Chemistry (2024). Notably, the antibody's unique glycosylation profile enhances antibody-dependent cellular cytotoxicity (ADCC) against Tregs, a feature absent in first-generation CTLA-4 inhibitors like ipilimumab.

Emerging research explores Zalifrelimab's synergy with oncolytic viruses. A preclinical study in Science Translational Medicine demonstrated that intratumoral co-administration with talimogene laherparepvec (T-VEC) increased CD8+ T cell infiltration by 300% in syngeneic mouse models. This combination is now under investigation in a multicenter Phase II trial (NCT05612860), with preliminary data expected in Q4 2024.

Despite these advances, challenges remain in biomarker identification for Zalifrelimab response. A recent multi-omics analysis (Cell Reports Medicine, 2024) proposed that baseline levels of ICOS+ T cells may predict clinical benefit, though validation in larger cohorts is ongoing. Additionally, the antibody's unique chemical properties (2148321-69-9) necessitate specialized stability testing, as outlined in recent FDA guidance on biologics formulation.

In conclusion, Zalifrelimab represents a significant advancement in CTLA-4-targeted immunotherapy, with distinct pharmacological advantages over existing therapies. Ongoing trials will further elucidate its role in combination regimens and biomarker-driven treatment strategies. The compound's specific chemical identifier (2148321-69-9) remains crucial for tracking its development across regulatory and manufacturing contexts.